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Compound of Interest

Compound Name: 4-Hydroxybenzenesulfonic acid

Cat. No.: B156009

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ortho, meta, and para isomers
of hydroxybenzenesulfonic acid, also known as phenolsulfonic acid. It covers their core
physicochemical properties, detailed experimental protocols for synthesis and analysis, and
their roles as versatile chemical intermediates.

Introduction to Hydroxybenzenesulfonic Acid
Isomers

Hydroxybenzenesulfonic acid (CeHeO4S) is an aromatic organic compound that plays a
significant role as an intermediate in the synthesis of pharmaceuticals, dyes, and specialty
polymers.[1] The relative positions of the hydroxyl (-OH) and sulfonic acid (-SOsH) groups on
the benzene ring give rise to three distinct structural isomers:

e 2-hydroxybenzenesulfonic acid (ortho-isomer)
» 3-hydroxybenzenesulfonic acid (meta-isomer)
e 4-hydroxybenzenesulfonic acid (para-isomer)

The positioning of these functional groups significantly influences the chemical and physical
properties of each isomer, dictating their synthesis, stability, and applications.[1] Commercial
phenolsulfonic acid is often supplied as a mixture of the ortho and para isomers.[2][3]
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Physicochemical Properties

The properties of the hydroxybenzenesulfonic acid isomers are summarized in the tables below

for clear comparison. Data for the meta-isomer is less common in literature as it is not the

primary product of direct phenol sulfonation.

Table 1: General and Physical Properties of Hydroxybenzenesulfonic Acid Isomers

2- 3- 4-
Property Hydroxybenzenesu Hydroxybenzenesu Hydroxybenzenesu
Ifonic Acid (ortho) Ifonic Acid (meta) Ifonic Acid (para)
] ] ) ] p-Phenolsulfonic acid,
Synonyms o-Phenolsulfonic acid m-Phenolsulfonic acid ) )
Sulfocarbolic acid[4]
CAS Number 609-46-1 585-38-6[5] 98-67-9[6]
Molecular Formula CeHe04S CeHeO4S[5] CeHe04S[6]
Molecular Weight 174.18 g/mol 174.18 g/mol [5] 174.17 g/mol [4]
Yellowish liquid (often ) White to light yellow
Appearance o Not widely reported ) )
in mixture)[3] crystalline solid[6]
] ] 52 °C (decomposes)
Melting Point 145 °C (decomposes) N/A )
Boiling Point ~275 °C (estimate) N/A ~275 °C (estimate)[4]
- Miscible with water ) Soluble in water and
Solubility Soluble in water
and alcohol alcohol[1][4]
) ~1.38 g/cm?3
Density ) ~1.57 g/lcm3[5] ~1.34 g/mL at 25 °C[4]
(estimate)

Table 2: Chemical and Spectroscopic Properties of Hydroxybenzenesulfonic Acid Isomers
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2- 3- 4-
Property Hydroxybenzenesu Hydroxybenzenesu Hydroxybenzenesu
Ifonic Acid (ortho) Ifonic Acid (meta) Ifonic Acid (para)
2- 3- 4-
IUPAC Name hydroxybenzenesulfon  hydroxybenzenesulfon  hydroxybenzenesulfon
ic acid ic acid[5] ic acid
pKa -0.60 (Predicted) Not widely reported 9.11 (at 25 °C)[4]
LogP 1.72 (Predicted) 1.72 (Predicted)[5] 0.41 (at 25 °C)[4]

Canonical SMILES

C1=CC=C(C(=C1)0)S
(=0)(=0)O

C1=CC(=CC(=C1)S(=
0)(=0)0)O[7]

C1=CC(=CC=C10)S(
=0)(=0)0

InChl Key

IULISGIIIZZUMEF-
UHFFFAOYSA-N

ZCLXQTGLKVQKFD-
UHFFFAOYSA-N[7]

FEPBITJSIHRMRT-
UHFFFAOYSA-NI6]

Synthesis of Isomers: Experimental Protocols

The primary method for industrial synthesis is the direct sulfonation of phenol, which yields a

mixture of ortho and para isomers. The formation of the meta isomer requires a different

synthetic strategy.

Synthesis of ortho- and para-Hydroxybenzenesulfonic
Acid via Sulfonation of Phenol

The sulfonation of phenol is a classic example of a reaction under kinetic versus

thermodynamic control.[8] The ratio of ortho to para isomers is highly dependent on the

reaction temperature.[8]

¢ Kinetic Control (Low Temperature): At lower temperatures (e.g., 25°C), the reaction is under

kinetic control, and the faster-forming ortho-isomer is the major product.[8][9]

e Thermodynamic Control (High Temperature): At higher temperatures (e.g., 100°C), the

sulfonation becomes reversible. This allows the initially formed ortho-isomer to revert to

phenol and then reform as the more thermodynamically stable para-isomer, which becomes
the major product.[7][8][9]

© 2025 BenchChem. All rights reserved.

3/6

Tech Support


https://www.chemsrc.com/en/cas/585-38-6_962276.html
https://sielc.com/separation-of-35-dibromo-4-hydroxybenzenesulfonic-acid-on-newcrom-r1-hplc-column
https://www.chemsrc.com/en/cas/585-38-6_962276.html
https://sielc.com/separation-of-35-dibromo-4-hydroxybenzenesulfonic-acid-on-newcrom-r1-hplc-column
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-hydroxybenzenesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-hydroxybenzenesulfonic-acid
https://www.sigmaaldrich.com/SG/en/product/sial/09180
https://patents.google.com/patent/CN1850796A/en
https://patents.google.com/patent/CN1850796A/en
https://patents.google.com/patent/CN1850796A/en
https://warwick.ac.uk/research/rtp/warwick-scientific-services/polymercharacterisation/analyticalresources/prephplcprimer5989-6639en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-hydroxybenzenesulfonic-acid
https://patents.google.com/patent/CN1850796A/en
https://warwick.ac.uk/research/rtp/warwick-scientific-services/polymercharacterisation/analyticalresources/prephplcprimer5989-6639en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Diazotization Step 2: Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b156009?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6442408.htm
https://patents.google.com/patent/US5189206A/en
https://patents.google.com/patent/US5189206A/en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxybenzenesulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxybenzenesulfonate
https://sielc.com/separation-of-35-dibromo-4-hydroxybenzenesulfonic-acid-on-newcrom-r1-hplc-column
https://sielc.com/separation-of-35-dibromo-4-hydroxybenzenesulfonic-acid-on-newcrom-r1-hplc-column
https://www.chemsrc.com/en/cas/585-38-6_962276.html
https://www.sigmaaldrich.com/SG/en/product/sial/09180
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-hydroxybenzenesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-4-hydroxybenzenesulfonic-acid
https://patents.google.com/patent/CN1850796A/en
https://patents.google.com/patent/CN1850796A/en
https://patents.google.com/patent/CN1850796A/en
https://warwick.ac.uk/research/rtp/warwick-scientific-services/polymercharacterisation/analyticalresources/prephplcprimer5989-6639en.pdf
https://www.benchchem.com/product/b156009#isomers-of-hydroxybenzenesulfonic-acid-ortho-meta-para
https://www.benchchem.com/product/b156009#isomers-of-hydroxybenzenesulfonic-acid-ortho-meta-para
https://www.benchchem.com/product/b156009#isomers-of-hydroxybenzenesulfonic-acid-ortho-meta-para
https://www.benchchem.com/product/b156009#isomers-of-hydroxybenzenesulfonic-acid-ortho-meta-para
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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